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Compound of Interest

Compound Name: (E)-3-Pentenoic acid

Cat. No.: B036468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
(E)-3-Pentenoic acid (CAS RN: 1617-32-9), an unsaturated carboxylic acid. The information
presented herein is intended to support research, development, and quality control activities by
providing key data points and outlining the standard methodologies for their determination.

Core Physical and Chemical Properties

(E)-3-Pentenoic acid is a five-carbon unsaturated fatty acid.[1] Its physical characteristics are
determined by its molecular structure, which includes a carboxyl group and a trans-configured
double bond. These features influence its polarity, intermolecular interactions, and,
consequently, its macroscopic properties.

Quantitative Data Summary

The following table summarizes the key physical properties of (E)-3-Pentenoic acid based on
available literature and database information.
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Property Value Notes

Molecular Formula CsHsO2 [2]

Molecular Weight 100.12 g/mol [21[31[4]

Melting Point 1.5°C [2]

Boiling Point 192-194 °C At 760 mmHg (lit.)[2][5][6]
~187 °C [1]

Density 0.986 g/mL At 20 °C (lit.)[2][6][7]
Refractive Index (n 20/D) 1.435 [2][5]

Acidity (pKa) 451 At 25 °C[2]

LogP (o/w) 1.070 [2]

Water Solubility

2.06e+004 mg/L

At 25 °C (estimated)[8]

Appearance

Colorless to pale yellow clear

liquid

[2](8]

Physical State

Liquid

At room temperature[2][7]

Experimental Protocols for Property Determination

The accurate determination of physical properties is fundamental to chemical characterization.

The values cited in this guide are typically determined using well-established laboratory

protocols. While specific experimental reports for (E)-3-Pentenoic acid are not detailed in

publicly available literature, the following methodologies represent standard practices for

carboxylic acids.[9][10]

General Workflow for Physical Property Characterization

The following diagram illustrates a generalized workflow for the experimental determination of

the key physical properties of a liquid chemical compound such as (E)-3-Pentenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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